Cas no 89880-18-2 (Ethanethioic acid, 2,2'-thiobis-, S,S-diethyl ester)

• Product Name: Ethanethioic acid, 2,2'-thiobis-, S,S-diethyl ester
• CAS No: 89880-18-2
• MF: C₈H₁₄O₂S₃
• MW: 238.390558719635
• CID: 586005
• PubChem ID: 13129148
• Update Time: 2025-04-19

Ethanethioic acid, 2,2'-thiobis-, S,S-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid, 2,2'-thiobis-, S,S-diethyl ester
• S-ethyl 2-(2-ethylsulfanyl-2-oxoethyl)sulfanylethanethioate
• DTXSID50520506
• 89880-18-2
• S,S'-Diethyl 2,2'-sulfanediyldiethanethioate

• Inchi： 1S/C8H14O2S3/c1-3-12-7(9)5-11-6-8(10)13-4-2/h3-6H2,1-2H3
• InChI Key： JOPUCYBVZNHMFV-UHFFFAOYSA-N
• SMILES： S(CC(=O)SCC)CC(=O)SCC

Computed Properties

• Exact Mass: 238.01559321g/mol
• Monoisotopic Mass: 238.01559321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų